Cas no 1234616-67-1 (1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile
• CAS No: 1234616-67-1
• MF: C₇H₄N₄
• MW: 144.133460044861
• MDL: MFCD17015872
• CID: 1004031
• PubChem ID: 57415680
• Update Time: 2025-06-08

1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile
• (E)-tert-Butyl 5-(3-methoxy-3-oxoprop-1-en-1-yl)-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
• 5-CYANO-1H-PYRAZOLO[3,4-B]PYRIDINE
• A-6279
• MolPort-022-467-938
• PB22813
• RB3336
• SureCN5123068
• SureCN5123072
• 1234616-67-1
• MFCD17015872
• AM85518
• DS-9466
• SY047497
• A890726
• pyrazolo[3,4-b]pyridine-5-carbonitrile
• DTXSID20725445
• DB-121378
• A1-39631
• SCHEMBL5123068
• 1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile, AldrichCPR
• AKOS022717938
• CS-W007040

• MDL： MFCD17015872
• Inchi： 1S/C7H4N4/c8-2-5-1-6-4-10-11-7(6)9-3-5/h1,3-4H,(H,9,10,11)
• InChI Key： UEWIETUNZIVFLI-UHFFFAOYSA-N
• SMILES： N1C2C(C=N1)=CC(C#N)=CN=2

Computed Properties

• Exact Mass: 144.04372
• Monoisotopic Mass: 144.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3 g/l) (25 º C),
• PSA: 65.36

1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile

Comprehensive Overview of 1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile (CAS No. 1234616-67-1)

1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile (CAS No. 1234616-67-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The pyrazolo[3,4-b]pyridine scaffold is a privileged structure in medicinal chemistry, often employed in the design of kinase inhibitors, antiviral agents, and other bioactive molecules. The presence of a carbonitrile group at the 5-position further enhances its reactivity and potential for derivatization, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for 1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile has surged, driven by its applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for small-molecule therapeutics, especially in oncology and infectious diseases. The compound's ability to modulate protein-protein interactions and enzyme activity has made it a focal point in the development of targeted therapies. Additionally, its nitrogen-rich structure aligns with the growing trend of exploring heterocyclic compounds for sustainable agrochemicals.

The synthesis of 1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing the challenges of scalability. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC ensures the compound meets stringent quality standards, a critical factor for its use in preclinical studies.

From an industrial perspective, 1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile is often sourced from specialized chemical suppliers who adhere to Good Manufacturing Practices (GMP). Its stability under various storage conditions and compatibility with common solvents make it a practical choice for laboratory and large-scale applications. The compound's logP and solubility profiles are frequently optimized to enhance bioavailability, a key consideration in formulation development.

Emerging trends in green chemistry have also influenced the production and utilization of 1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile. Researchers are exploring eco-friendly catalysts and solvent-free reactions to minimize environmental impact. This aligns with global initiatives to reduce the carbon footprint of chemical manufacturing, a topic increasingly relevant to stakeholders in the pharmaceutical and agrochemical sectors.

In summary, 1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile (CAS No. 1234616-67-1) represents a promising compound with broad applicability in life sciences and materials engineering. Its structural features, synthetic versatility, and compatibility with modern drug discovery paradigms underscore its value as a research tool and industrial intermediate. As scientific advancements continue, this compound is poised to play a pivotal role in addressing unmet medical and agricultural challenges.